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Compound of Interest

Compound Name: IR-806

Cat. No.: B15553370 Get Quote

For researchers, scientists, and drug development professionals utilizing the near-infrared

cyanine dye IR-806, proper disposal is a critical component of laboratory safety and

environmental responsibility. While specific disposal protocols for IR-806 are not extensively

documented, a comprehensive approach can be formulated by adhering to general principles

for handling cyanine dyes and hazardous laboratory waste. This guide provides essential

information on the safe handling, storage, and disposal of IR-806, ensuring the protection of

personnel and the environment.

Personal Protective Equipment and Handling
Before initiating any procedure involving IR-806, it is imperative to be equipped with the

appropriate personal protective equipment (PPE). The minimum recommended PPE includes:

Eyeshields: To protect against splashes and aerosols.

Gloves: Chemical-resistant gloves are essential to prevent skin contact.

Lab Coat: To protect clothing and skin.

Type N95 (US) or equivalent respirator: To be used when handling the solid form of the dye

to prevent inhalation of particles.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.
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Storage of IR-806 Waste
Proper storage of IR-806 waste is crucial to prevent accidental spills and exposure. All waste

containing IR-806, whether in solid or liquid form, should be collected in designated, leak-proof

containers that are clearly labeled as "Hazardous Waste: IR-806." These containers must be

kept closed except when adding waste.

For liquid waste, it is recommended to use secondary containment to mitigate the impact of

potential leaks. Waste containers should be stored in a designated "Satellite Accumulation

Area" (SAA) within the laboratory.[1] These areas must be inspected regularly for any signs of

leakage.[1]

Spill Cleanup Procedures
In the event of a spill, the following steps should be taken:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Wear Appropriate PPE: Don the full set of recommended PPE before attempting to clean the

spill.

Contain the Spill: For liquid spills, use an absorbent material like vermiculite or sand to

contain the spill.[2]

Collect the Waste: Carefully collect the absorbed material or spilled solid and place it in a

designated hazardous waste container.

Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent, followed by

soap and water. All cleaning materials should also be disposed of as hazardous waste.

Report the Spill: Report the incident to the laboratory supervisor and the institution's

Environmental Health & Safety (EH&S) department.

Disposal Procedures
Direct disposal of IR-806 down the drain is not recommended. All waste containing this dye

should be managed as hazardous chemical waste. The following step-by-step procedure
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outlines the recommended disposal workflow:

Waste Collection: Collect all IR-806 waste, including unused solutions, contaminated

labware (e.g., pipette tips, tubes), and spill cleanup materials, in a properly labeled

hazardous waste container. Do not mix with other incompatible waste streams.

Contact EH&S: Once the waste container is full or ready for disposal, contact your

institution's Environmental Health & Safety (EH&S) department to arrange for a pickup.[3]

They will provide guidance on specific labeling and pickup procedures.

Documentation: Maintain a log of the waste generated, including the date and quantity.

While some general guidance for dye disposal suggests neutralization of acidic or basic dye

baths before disposal, specific instructions for IR-806 are not available.[4] Therefore, treating it

as a chemical waste stream for collection by EH&S is the most prudent and compliant

approach.

Quantitative Data Summary
At present, there is no publicly available quantitative data specifically for IR-806 regarding

disposal concentration limits or occupational exposure limits. The available information focuses

on its properties as a solid dye.

Parameter Value Source

Form Solid

Dye Content 90%

Melting Point 214-218 °C

λmax 806 nm

Storage Class 11 - Combustible Solids
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Caption: Workflow for the safe disposal of IR-806 waste in a laboratory setting.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

IR-806, minimizing risks to themselves, their colleagues, and the environment. Always consult

your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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